Cas no 95975-55-6 (Guggulsterone)

Guggulsterone is a phytosterol derived from the gum grease of the Commiphora wightii tree Guggulsterone can regulate cyclin D1, c-myc, activate caspases, JNK, inhibit Akt, inhibit the growth of various tumor cells and induce apoptosis by downregulating the anti apoptosis gene products (iap1, XIAP, Bfl-1 / A1, Bcl-2, cFLIP, survivin) Guggulsterone mediates gene expression by regulating several transcription factors, including NF- κ B. STAT3, C /ebp α, Androgen receptors and glucocorticoid receptors Guggulsterone, a farnesoid X receptor (FXR) antagonist, can reduce CDCA induced FXR activation, with IC50 of 17 and 15 for z- and e-guggulsterone, respectively μ M

Guggulsterone structure

Product Name:Guggulsterone

CAS No:95975-55-6

Molecular Formula:C₂₁H₂₈O₂

Molecular Weight:312.445826530457

CID:61818

PubChem ID:146898

Guggulsterone Properties

Names and Identifiers

- (Z)-Guggulsterone
- (17Z)-Pregna-4,17(20)-diene-3,16-dione
- Guggulsterone
- Guggulsterone E&Z
- (4,17(20)t)-Pregnadien-3,16-dion
- 4,17(20)-Z-pregnadiene-3,16-dione
- CIS GUGGULSTERONE
- E-guggulsterone
- GUGGULESTERONE Z
- GUGGULSTERONE (Z FORM)
- GUGGULSTERONE Z
- Guggulsterone Z (25 mg)
- GUGGULSTERONE Z(P)
- GUGULSTERONE
- Neuropeptide W-23 (human)
- Z-Gugglesterone
- Z-Guggulsteron
- Z-guggulsterone
- Guggulsterones E&Z
- B6925
- (8S,9R,10R,13R,14S,17E)-17-Ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]p
- Guglip
- Gugulipid
- Z/E-Guggulsterone
- 17-ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthrene-3,16-dione
- 95975-55-6
- DTXSID40860564
- FT-0775647
- HMS3268F19
- Q27163732
- E-Gugglesterone
- CHEBI:135338
- CHEMBL410683
- (1Z,3aS,3bR,9aR,9bS,11aS)-1-ethylidene-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-2,7-dione
- Guggulsterone Z, United States Pharmacopeia (USP) Reference Standard
- 39025-23-5
- NCGC00091910-01
- (Z)-Pregna-4,17(20)-diene-3,16-dione
- DTXSID1033539
- AS-79083
- MFCD01310757
- DA-53782
- 4,17(20)-trans-Pregnadiene-3,16-dione
- CCG-267610
- GUGGULSTERONE Z (CONSTITUENT OF GUGGUL) [DSC]
- S3792
- DA-68827
- UNII-6CST3U34GN
- pregna-4,17Z(20)-diene-3,16-dione
- Guggulsterone; Guglip; Gugulipid;
- HY-107738
- (1S,2R,10R,11S,14Z,15S)-14-ethylidene-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-ene-5,13-dione
- Z-Guggulsterone
- Q27264514
- CHEBI:229515
- GUGGULSTERONE Z [USP-RS]
- Guggulsterone, (Z)-
- (8R,9S,10R,13S,14S,17Z)-17-ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthrene-3,16-dione
- Pregna-4,17(20)-diene-3,16-dione, (17Z)-
- GUGGULSTERONE Z-FORM
- Pregna-4,17(20)-diene-3,16-dione
- Tox21_202518
- Guggulsterones Z
- BCP18087
- (17Z)-Guggulsterone
- (Z)-Guggulsterone, analytical standard
- GS
- AC-28813
- CAS-39025-23-5
- (Z)-Guggulsterone, >=89% (HPLC), powder
- AKOS015963432
- BRD-K26674531-001-02-1
- GUGGULSTERONE Z-FORM [MI]
- DTXCID9013539
- BDBM21725
- NCGC00260067-01
- AC-6215
- (17Z)-pregna-4,17-diene-3,16-dione
- Cis-Guggulsterone
- CS-0029421
- G60934
- BRD-K26674531-001-01-3
- 6CST3U34GN
- 4,17(20)-cis-Pregnadiene-3,6-dione
- SCHEMBL141657
- +Expand
- InChIKey： WDXRGPWQVHZTQJ-NRJJLHBYSA-N
- Inchi： 1S/C21H28O2/c1-4-16-19(23)12-18-15-6-5-13-11-14(22)7-9-20(13,2)17(15)8-10-21(16,18)3/h4,11,15,17-18H,5-10,12H2,1-3H3/t15-,17+,18+,20+,21-/m1/s1
- SMILES： C[C@@]12C(=CC)C(=O)C[C@H]1[C@@H]1CCC3=CC(CC[C@]3(C)[C@H]1CC2)=O

Computed Properties

Exact Mass: 312.20893g/mol
Surface Charge: 0
XLogP3: 3.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 312.20893g/mol
Monoisotopic Mass: 312.20893g/mol
Topological Polar Surface Area: 34.1Å²
Heavy Atom Count: 23
Complexity: 640
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 4.64360
PSA: 34.14000
Refractive Index: 1.557
Boiling Point: 463.3±45.0 °C at 760 mmHg
Melting Point: No date available
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 172.3±25.7 °C
Solubility: DMSO: 5 mg/mL
Color/Form: Powder
Density: 1.1±0.1 g/cm3

Guggulsterone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006U7M-1mg	Pregna-4,17(20)-diene-3,16-dione	95975-55-6	99%	1mg	$75.00	2024-04-19
A2B Chem LLC	AD18290-1mg	Pregna-4,17(20)-diene-3,16-dione	95975-55-6	99%	1mg	$71.00	2024-05-20
ChemScence	CS-0029421-5mg	Guggulsterone	95975-55-6	99.83%	5mg	$77.0	2022-04-26
LKT Labs	G8225-5 mg	Guggulsterone	95975-55-6	≥98%	5mg	$142.90	2023-07-11
MedChemExpress	HY-107738-10mM*1mLinDMSO	Guggulsterone	95975-55-6	99.95%	10mM*1mLinDMSO	￥770	2023-07-26
TargetMol Chemicals	T5574-5 mg	Guggulsterone	95975-55-6	98%	5mg	￥ 632
TRC	G852003-5mg	Z/E-Guggulsterone	95975-55-6		5mg	$ 81.00	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G95240-5mg	Guggulsterones E&Z	95975-55-6	,HPLC≥98%	5mg	¥478.0	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G873824-1mg	Guggulsterone E&Z	95975-55-6	BR	1mg	￥346.00
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5574-2 mg	Guggulsterone E&Z	95975-55-6	98.00%	2mg	￥351.00	2022-04-26

Guggulsterone Synthesis

Synthetic Circuit 1

1667-83-0

95975-55-6

Reaction Conditions

1.1 Reagents: N-Hydroxyphthalimide , Oxygen Catalysts: Benzoyl peroxide , Manganese oxide (MnO2) Solvents: Cyclohexanone ; rt → 50 °C; 10 - 15 h, 45 - 50 °C

Reference

: Green preparation of guggulsterone

, China, , ,

Synthetic Circuit 2

672308-23-5

95975-55-6

Reaction Conditions

1.1 Reagents: Aluminum isopropoxide Solvents: Toluene , Cyclohexanone ; reflux

Reference

: Process for preparing guggulsterones from 16-dihydropegnenolone acetate

, World Intellectual Property Organization, , ,

Synthetic Circuit 3

3347-58-8

95975-55-6

Reaction Conditions

1.1 Reagents: Cyclohexanone Solvents: Toluene ; 2 h, reflux
1.2 Reagents: Aluminum isopropoxide ; 0.5 h, 105 - 110 °C; 110 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, rt

Reference

: Preparation of guggulsterone intermediate

, China, , ,

Synthetic Circuit 4

95975-55-6

Reaction Conditions

Reference

: A process for the synthesis of pharmacologically active (E/Z)-guggulsterones

, India, , ,

Synthetic Circuit 5

95975-55-6

Reaction Conditions

Reference

: Preparation method of guggulsterone and intermediate used therein

, Korea, , ,

Synthetic Circuit 6

95975-55-6

Reaction Conditions

Reference

: Process for preparing (Z/E)-guggulsterones from 16-dehydropregnenolone acetate

, World Intellectual Property Organization, , ,

Synthetic Circuit 7

95975-55-6

Reaction Conditions

Reference

: A process for the preparation of a pharmacologically active synthetic Z and E stereoisomeric mixture of guggulsterones

, European Patent Organization, , ,

Guggulsterone Raw materials

Pregna-5,17(20)-diene-3,16-diol, (3β)-

Guggulsterone Preparation Products

Guggulsterone (95975-55-6)

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WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

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HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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ChengDu YiRui Bio-Technology CO., LTD

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Shanghai Aladdin Biochemical Technology Co., Ltd

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F. Aparicio,M. J. Mayoral,C. Montoro-García Chem. Commun., 2019,55, 7277-7299
3. Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†

Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei Zhou Chem. Commun., 2017,53, 8541-8544
4. Multivariate calibration of chlorophyll a using partial least squares and electronic absorption spectroscopy

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5. In vivo MRI tracking and therapeutic efficacy of transplanted mesenchymal stem cells labeled with ferrimagnetic vortex iron oxide nanorings for liver fibrosis repair†

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6. Facile synthesis of biarylmethanes and tetrasubstituted arenes via a base-mediated [3 + 3] benzannulation reaction of Morita–Baylis–Hillman adducts and unsaturated sulfones †

Sunil K. Sharma,Rajeev S. Menon Org. Biomol. Chem., 2019,17, 4073-4076
7. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
8. Melamine–graphene epoxy nanocomposite based die attach films for advanced 3D semiconductor packaging applications†

Zhijian Sun,Ryan Wong,Yifan Liu,Michael Yu,Jiaxiong Li,Daron Spence,Mingyue Zhang,Mohanalingam Kathaperumal,Ching-Ping Wong Nanoscale, 2022,14, 15193-15202
9. Design and construction of Ni3−xCoxO4 nanorods grown on Ni foam for tuning synthetic natural gas heating values

Jiaqiang Sun,Zheng Chen,Yingying Xue,Jiangang Chen New J. Chem., 2018,42, 2743-2749
10. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057

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